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Compound of Interest

Compound Name: N-Phenylmorpholine hydrochloride

Cat. No.: B12674181 Get Quote

CAS Number Lookup and Physicochemical Properties

A definitive, unique CAS (Chemical Abstracts Service) number for N-Phenylmorpholine
hydrochloride is not consistently reported in major chemical databases. The CAS number for

the parent compound, N-Phenylmorpholine (also known as 4-Phenylmorpholine), is 92-53-5.[1]

[2][3][4][5][6][7] This CAS number is frequently used to reference the hydrochloride salt as well.

For clarity and accurate data retrieval, it is recommended to use the CAS number of the free

base, 92-53-5, while specifying the hydrochloride form.

This guide provides a detailed overview of N-Phenylmorpholine, with a focus on data relevant

to its use in research and development. The majority of publicly available data pertains to the

free base, N-Phenylmorpholine (CAS 92-53-5).

Physicochemical and Safety Data
The following tables summarize the key physicochemical properties and safety information for

N-Phenylmorpholine.
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Identifier Value Reference

IUPAC Name 4-phenylmorpholine [5]

Synonyms
N-Phenylmorpholine,

Morpholinobenzene
[1][7]

CAS Number 92-53-5 [1][2][3][4][5][6][7]

Molecular Formula C₁₀H₁₃NO [2][4]

Molecular Weight 163.22 g/mol [2][4]

Property Value Reference

Appearance
White to brownish crystalline

solid
[1][8]

Melting Point 51-54 °C [1][8]

Boiling Point 165-170 °C at 45 mmHg [1][8]

Autoignition Temperature 410 °C [1][7]

Flash Point 113 °C (closed cup) [7]

Density 1.053 g/cm³ at 60 °C [7]

Vapor Pressure <0.1 mmHg at 20 °C

Storage Temperature Below +30°C [1][8]

Hazard Statement GHS Classification Reference

H302
Harmful if swallowed (Acute

Toxicity, Oral, Category 4)
[5][7]

H311

Toxic in contact with skin

(Acute Toxicity, Dermal,

Category 3)

[5][7]
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Toxicity Data Value Reference

LD50 Oral (Rabbit) 930 mg/kg [1]

LD50 Dermal (Rabbit) 360 mg/kg [1]

Experimental Protocols
Synthesis of N-Phenylmorpholine
A common method for the synthesis of N-Phenylmorpholine involves the reaction of aniline with

bis(2-chloroethyl) ether in the presence of a base.[9]

Materials:

Aniline

Bis(2-chloroethyl) ether

Anhydrous sodium carbonate (or other suitable base)

Ethanol (as solvent)

Procedure:

A mixture of aniline, bis(2-chloroethyl) ether, and anhydrous sodium carbonate in ethanol is

refluxed for several hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced

pressure.

The residue is treated with water and extracted with a suitable organic solvent (e.g., diethyl

ether or dichloromethane).

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent

is evaporated to yield crude N-Phenylmorpholine.
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The crude product can be purified by recrystallization or column chromatography.

Preparation of N-Phenylmorpholine Hydrochloride
The hydrochloride salt can be readily prepared from the free base.

Materials:

N-Phenylmorpholine

Hydrochloric acid (concentrated or as a solution in a suitable solvent like diethyl ether or

isopropanol)

Anhydrous diethyl ether (or other suitable non-polar solvent for precipitation)

Procedure:

Dissolve N-Phenylmorpholine in a minimal amount of a suitable solvent (e.g., diethyl ether).

Cool the solution in an ice bath.

Slowly add a stoichiometric amount of hydrochloric acid with stirring.

The hydrochloride salt will precipitate out of the solution.

The precipitate is collected by filtration, washed with cold anhydrous diethyl ether, and dried

under vacuum.

The melting point of the resulting N-Phenylmorpholine hydrochloride can be determined

for characterization. One source reports a melting point of 169-170°C for a phenylmorpholine

hydrochloride salt.[10]

Diagrams
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Caption: Synthesis of N-Phenylmorpholine.
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Caption: Preparation of N-Phenylmorpholine HCl.
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N-Phenylmorpholine and its derivatives are of interest in medicinal chemistry and drug

development. They are considered analogues of phenmetrazine, a compound known to act as

a releaser and/or reuptake inhibitor of monoamine neurotransmitters such as dopamine,

serotonin, and norepinephrine.[11][12] Research in this area explores the potential of

phenylmorpholine derivatives for the treatment of conditions like obesity, addiction, and

depression.[11] The core structure serves as a scaffold for the synthesis of new psychoactive

substances and therapeutic agents.[12] In analytical chemistry, N-Phenylmorpholine has been

used as an internal standard for the gas chromatographic determination of alkaloids.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Phenylmorpholine CAS#: 92-53-5 [amp.chemicalbook.com]

2. scbt.com [scbt.com]

3. 4-Phenylmorpholine | CymitQuimica [cymitquimica.com]

4. chemimpex.com [chemimpex.com]

5. 4-Phenylmorpholine | C10H13NO | CID 62339 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. SID 135019735 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. N-Phenylmorpholine for synthesis 92-53-5 [sigmaaldrich.com]

8. 4-Phenylmorpholine | 92-53-5 [chemicalbook.com]

9. CN106928162B - Synthesis method of substituted N-phenyl morpholine compound -
Google Patents [patents.google.com]

10. Sciencemadness Discussion Board - a novel phenylmorpholine synthesis aka preludin -
Powered by XMB 1.9.11 [sciencemadness.org]

11. US20130203752A1 - Phenylmorpholines and analogues thereof - Google Patents
[patents.google.com]

12. Synthesis, analytical characterization and monoamine transporter activity of the new
psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho-
and meta- positional isomers - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://patents.google.com/patent/US20130203752A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7316143/
https://patents.google.com/patent/US20130203752A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7316143/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3315495_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3315495.htm
https://www.benchchem.com/product/b12674181?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3315495_EN.htm
https://www.scbt.com/p/4-phenylmorpholine-92-53-5
https://cymitquimica.com/products/3B-P0196/4-phenylmorpholine/
https://www.chemimpex.com/products/43101
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenylmorpholine
https://pubchem.ncbi.nlm.nih.gov/substance/135019735
https://www.sigmaaldrich.com/SE/en/product/mm/814859
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3315495.htm
https://patents.google.com/patent/CN106928162B/en
https://patents.google.com/patent/CN106928162B/en
http://www.sciencemadness.org/talk/viewthread.php?tid=157980
http://www.sciencemadness.org/talk/viewthread.php?tid=157980
https://patents.google.com/patent/US20130203752A1/en
https://patents.google.com/patent/US20130203752A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7316143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7316143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7316143/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12674181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [N-Phenylmorpholine Hydrochloride: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12674181#n-phenylmorpholine-hydrochloride-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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